Cas no 861859-59-8 (1-(4-bromothiophen-2-yl)cyclohexan-1-amine)

• Product Name: 1-(4-bromothiophen-2-yl)cyclohexan-1-amine
• CAS No: 861859-59-8
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 4247269
• PubChem ID: 58591343
• Update Time: 2025-05-20

1-(4-bromothiophen-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(4-bromo-2-thienyl)-
• 1-(4-bromothiophen-2-yl)cyclohexan-1-amine
• 861859-59-8
• SCHEMBL5666209
• EN300-1912697

• Inchi： 1S/C10H14BrNS/c11-8-6-9(13-7-8)10(12)4-2-1-3-5-10/h6-7H,1-5,12H2
• InChI Key： CVQNVEXGTLSJQW-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 259.00303Da
• Monoisotopic Mass: 259.00303Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4-bromothiophen-2-yl)cyclohexan-1-amine

Professional Introduction to 1-(4-bromothiophen-2-ylcyclohexan-1-amine) and Its CAS No. 861859-59-8

1-(4-bromothiophen-2-ylcyclohexan-1-amine), identified by the CAS number 861859-59-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a bromothiophene moiety and a cyclohexylamine group makes it a versatile intermediate for synthesizing various bioactive molecules.

The bromothiophene ring is a key structural feature that contributes to the compound's reactivity and interaction with biological targets. Thiophene derivatives are well-known for their role in medicinal chemistry, often serving as scaffolds for antiviral, antibacterial, and anticancer agents. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for developing novel therapeutic agents.

The cyclohexan-1-amine moiety adds another layer of complexity to the molecule. Amines are fundamental pharmacophores that can interact with biological systems through hydrogen bonding and ionic interactions. The cyclohexyl group provides steric hindrance, which can modulate the compound's solubility and bioavailability. This balance between hydrophobicity and hydrophilicity is crucial for optimizing pharmacokinetic properties, ensuring that the drug reaches its target site effectively.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(4-bromothiophen-2-yl)cyclohexan-1-amine, making it more accessible for research purposes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromothiophene unit onto the cyclohexanamine backbone. These techniques have improved yield and purity, allowing researchers to explore its potential without significant synthetic challenges.

The compound's significance extends to its role as a building block in medicinal chemistry. Researchers have utilized 1-(4-bromothiophen-2-yl)cyclohexan-1-amine to develop novel molecules with therapeutic potential. For example, studies have shown its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom on the thiophene ring allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

Moreover, computational studies have been instrumental in understanding the interactions between 1-(4-bromothiophen-2-yl)cyclohexan-1-amine and biological targets. Molecular docking simulations have revealed that this compound can bind to specific protein receptors, suggesting its potential as an allosteric modulator or enzyme inhibitor. Such insights are invaluable for designing drugs that interact selectively with disease-causing targets, minimizing side effects.

In conclusion, 1-(4-bromothiophen-2-yl)cyclohexan-1-amine (CAS No. 861859-59-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structure combines the reactivity of a bromothiophene ring with the pharmacological properties of an amine group, making it a valuable intermediate for drug development. Recent advances in synthetic chemistry and computational biology continue to enhance our understanding of its potential applications, paving the way for innovative therapeutic strategies.